![molecular formula C12H10N4 B1416327 3-Phenyl-[1,2,4]triazolo[4,3-a]pyridin-6-amine CAS No. 1082594-15-7](/img/structure/B1416327.png)
3-Phenyl-[1,2,4]triazolo[4,3-a]pyridin-6-amine
Overview
Description
“3-Phenyl-[1,2,4]triazolo[4,3-a]pyridin-6-amine” is a compound that belongs to the class of organic compounds known as triazolopyridines . These are aromatic compounds containing a triazolo ring fused to a pyridine ring .
Molecular Structure Analysis
The molecular structure of “3-Phenyl-[1,2,4]triazolo[4,3-a]pyridin-6-amine” includes a triazolo ring fused to a pyridine ring . The exact structure would need to be confirmed through methods such as X-ray diffraction .Scientific Research Applications
Pharmacological Potentials
Triazole compounds, such as “3-Phenyl-[1,2,4]triazolo[4,3-a]pyridin-6-amine”, are capable of binding in the biological system with a variety of enzymes and receptors, thus showing versatile biological activities . They are present as a central structural component in a number of drug classes such as antibacterial, antifungal, anticancer, antioxidant, antiviral, anti-inflammatory, analgesic, antiepileptic, antihypertensive, antidepressant, antidiabetic, antianxiety, and antitubercular .
Antifungal Activity
Triazole derivatives have shown significant antifungal activity. The inhibitory effects of the [1,2,4]triazolo[4,3-a]pyridine derivatives on Rhizoctonia cerealis, Helminthosporium sativum, and Fusarium graminearum have been evaluated .
Antiviral Activity
Triazole derivatives have also demonstrated potential antiviral activity. For instance, [1,2,4]triazolo[4,3-a]quinoxaline derivatives were tested for their antiviral activity against Herpes simplex virus .
Enzyme Inhibitors
Triazolothiadiazine derivatives, which share a similar structure with triazolopyridine, have been found to be effective enzyme inhibitors. They have shown inhibitory activity against carbonic anhydrase, cholinesterase, alkaline phosphatase, anti-lipase, and aromatase .
Anticancer Activity
Triazole compounds have shown promising anticancer activity. They are capable of interacting with different target receptors, making them a potential pharmacophore with a bioactive profile .
Antimicrobial Activity
Triazole compounds have been used in the development of new classes of antibacterial agents to fight multidrug-resistant pathogens .
Analgesic and Anti-inflammatory Activity
Triazolothiadiazine derivatives have shown significant analgesic and anti-inflammatory activities .
Antioxidant Activity
Triazole compounds have also demonstrated antioxidant activity, which is crucial in preventing or slowing down cell damage .
Mechanism of Action
- The primary target of 3-Phenyl-[1,2,4]triazolo[4,3-a]pyridin-6-amine is Serine/threonine-protein kinase pim-1 . Pim-1 is a kinase involved in cell signaling pathways, cell cycle regulation, and cell survival.
Target of Action
Mode of Action
- 3-Phenyl-[1,2,4]triazolo[4,3-a]pyridin-6-amine interacts with the colchicine site of microtubules, inhibiting their polymerization. This leads to:
- in the G2/M phase. . of cancer cells .
properties
IUPAC Name |
3-phenyl-[1,2,4]triazolo[4,3-a]pyridin-6-amine |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C12H10N4/c13-10-6-7-11-14-15-12(16(11)8-10)9-4-2-1-3-5-9/h1-8H,13H2 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
HFIXPRQLZIKBGX-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC=C(C=C1)C2=NN=C3N2C=C(C=C3)N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C12H10N4 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
210.23 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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